Manganese;perchloric acid;hydrate
Overview
Description
Manganese(II) perchlorate hydrate is an inorganic compound with the formula Mn(ClO₄)₂·xH₂O, where the hydration state (x) varies depending on synthesis conditions. It is a pink to violet crystalline solid, highly hygroscopic, and a potent oxidizing agent due to the perchlorate anion (ClO₄⁻) .
Preparation Methods
Synthetic Routes and Reaction Conditions
The hexahydrate form of manganese(II) perchlorate can be produced by reacting manganese metal or manganese(II) carbonate with perchloric acid, followed by the evaporation of the solution . The reaction is as follows:
[ \text{MnCO}_3 + 2 \text{HClO}_4 \rightarrow \text{Mn(ClO}_4)_2 + \text{CO}_2 + \text{H}_2\text{O} ]
The hexahydrate does not dehydrate when heated but instead oxidizes to manganese dioxide at 150°C .
To produce the anhydrous form, manganese(II) nitrate is reacted with dichlorine hexoxide at 5°C :
[ \text{Mn(NO}_3)_2 + 4 \text{Cl}_2\text{O}_6 \rightarrow \text{NO}_2\text{Mn(ClO}_4)_3 + \text{NO}_2\text{ClO}_4 + 4 \text{ClO}_2 + \text{O}_2 ]
The resulting nitryl salt is subsequently heated at 105°C in a vacuum to produce the anhydrous perchlorate .
Industrial Production Methods
Industrial production methods for manganese(II) perchlorate hydrate typically involve large-scale reactions of manganese carbonate with perchloric acid, followed by controlled evaporation and crystallization processes to obtain the desired hydrate form .
Chemical Reactions Analysis
Types of Reactions
Manganese(II) perchlorate hydrate undergoes several types of chemical reactions, including:
Oxidation: The hexahydrate oxidizes to manganese dioxide when heated to 150°C.
Reduction: Manganese(III) can be reduced in perchloric acid at a platinum electrode.
Substitution: The compound can participate in substitution reactions where perchlorate ions are replaced by other anions.
Common Reagents and Conditions
Common reagents used in reactions with manganese(II) perchlorate hydrate include perchloric acid, dichlorine hexoxide, and various reducing agents. Typical conditions involve controlled temperatures and specific pH levels to ensure the desired reaction pathways .
Major Products
Major products formed from reactions involving manganese(II) perchlorate hydrate include manganese dioxide, various manganese oxides, and substituted manganese compounds .
Scientific Research Applications
Catalysis
Manganese(II) perchlorate hydrate is widely recognized for its catalytic properties, particularly in organic synthesis. It facilitates various oxidation reactions, enhancing reaction rates and yields.
Case Study: Epoxidation Reactions
Research has demonstrated that manganese-based catalysts, including manganese(II) perchlorate, can effectively catalyze the epoxidation of alkenes. In a study, the compound was used alongside picolinic acid to achieve significant conversion rates and yields in the oxidation of challenging substrates. The results indicated that manganese(II) perchlorate provided comparable performance to noble metal catalysts, making it a cost-effective alternative for industrial applications .
Electrochemistry
The electroactive properties of manganese(II) perchlorate hydrate make it suitable for applications in energy storage technologies.
Application in Batteries
Manganese(II) perchlorate is utilized in the development of advanced batteries and supercapacitors. Its ability to undergo redox reactions contributes to improved energy storage capabilities. Research indicates that incorporating manganese(II) perchlorate into battery systems enhances charge-discharge efficiency and cycle stability, making it a promising candidate for next-generation energy storage solutions .
Material Science
In material science, manganese(II) perchlorate hydrate plays a crucial role in synthesizing manganese oxide nanomaterials.
Synthesis of Nanomaterials
Manganese oxide nanomaterials synthesized using manganese(II) perchlorate exhibit unique electronic and magnetic properties beneficial for applications in electronics and environmental remediation. These materials have been explored for their potential use in catalysis, sensors, and as photocatalysts for pollutant degradation .
Analytical Chemistry
As a reagent in analytical chemistry, manganese(II) perchlorate hydrate is essential for detecting and quantifying various substances.
Quality Control Processes
Manganese(II) perchlorate is employed in methods such as spectrophotometry and chromatography to analyze chemical compositions in quality control processes. Its ability to form stable complexes with different ligands allows for accurate measurements of metal ions and organic compounds .
Biochemistry
In biochemistry, manganese(II) perchlorate hydrate is involved in studies related to enzyme mechanisms and metabolic pathways.
Role in Biological Studies
Research indicates that manganese plays a vital role as a cofactor for several enzymes involved in metabolic processes. Manganese(II) perchlorate hydrate has been used to investigate the biochemical pathways where manganese is essential, providing insights into its impact on human health and disease states associated with manganese deficiency or excess .
Summary Table of Applications
Mechanism of Action
The mechanism by which manganese(II) perchlorate hydrate exerts its effects involves its strong oxidizing properties. The compound can donate oxygen atoms to other substances, facilitating oxidation reactions. In biological systems, manganese ions can interact with various enzymes and proteins, influencing biochemical pathways .
Comparison with Similar Compounds
Key Properties :
| Property | Value/Description |
|---|---|
| Molecular Formula | Mn(ClO₄)₂·xH₂O (often hexahydrate) |
| Molecular Weight (hexahydrate) | 361.93 g/mol |
| CAS Number (hexahydrate) | 15364-94-0 |
| Appearance | Pink to violet crystals |
| Hazard Codes | Oxidizer (O), Irritant (Xi) |
| Applications | Battery manufacturing, MOF synthesis |
Its synthesis typically involves reacting manganese(II) salts with perchloric acid under controlled hydration conditions .
Manganese(II) Chloride Hydrate (MnCl₂·4H₂O)
Key Differences :
- Manganese(II) perchlorate is a strong oxidizer due to the perchlorate ion, whereas manganese(II) chloride is non-oxidizing and used in coordination chemistry (e.g., MnCl₃(OPPh₃)₂ complexes) .
Magnesium Perchlorate Hexahydrate (Mg(ClO₄)₂·6H₂O)
Key Differences :
- Magnesium perchlorate is less reactive and primarily used as a desiccant, while manganese(II) perchlorate’s redox activity makes it suitable for energy storage and catalysis .
Potassium Permanganate (KMnO₄)
Key Differences :
- Potassium permanganate operates in a higher oxidation state (+7 vs.
Manganese(II) Sulfate Hydrate (MnSO₄·H₂O)
Key Differences :
- Manganese sulfate is non-oxidizing and agriculturally significant, contrasting with the industrial redox applications of manganese perchlorate .
Properties
Molecular Formula |
ClH3MnO5 |
|---|---|
Molecular Weight |
173.41 g/mol |
IUPAC Name |
manganese;perchloric acid;hydrate |
InChI |
InChI=1S/ClHO4.Mn.H2O/c2-1(3,4)5;;/h(H,2,3,4,5);;1H2 |
InChI Key |
CFAUAYLDVWPBBH-UHFFFAOYSA-N |
Canonical SMILES |
O.OCl(=O)(=O)=O.[Mn] |
Origin of Product |
United States |
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